Cas no 862809-59-4 (4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 862809-59-4
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 6466157
• Update Time: 2025-09-24

4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-butoxy-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-butoxy-N-[5-(2-pyridinyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C18H18N4O3/c1-2-3-12-24-14-9-7-13(8-10-14)16(23)20-18-22-21-17(25-18)15-6-4-5-11-19-15/h4-11H,2-3,12H2,1H3,(H,20,22,23)
• InChI Key： XHPJWPVMBYBWTC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=NC=CC=C2)O1)(=O)C1=CC=C(OCCCC)C=C1

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• pka: 10.66±0.70(Predicted)

Additional information on 4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 862809-59-4) and Its Emerging Applications in Chemical Biology

4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide, identified by the chemical identifier CAS No. 862809-59-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to the benzamide class, characterized by a benzene ring linked to an amide functional group, and incorporates additional heterocyclic moieties that enhance its pharmacological potential. The presence of a butoxy group at the 4-position and a pyridin-2-yl substituent at the 5-position of the oxadiazole ring contributes to its distinct chemical profile, making it a valuable scaffold for drug discovery and molecular research.

The 1,3,4-oxadiazole core is a heterocyclic compound known for its stability and ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In recent years, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The integration of this moiety with the benzamide structure in 4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide suggests potential therapeutic applications in modulating enzyme activity and receptor binding. The pyridin-2-yl group further enhances the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds like 4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide. Studies have demonstrated that this compound exhibits inhibitory effects on various kinases and proteases, which are key targets in oncology and inflammatory diseases. The structural features of this molecule allow it to selectively interact with binding pockets of target proteins, leading to potent pharmacological activity. For instance, preliminary in vitro assays have shown that it may interfere with the signaling pathways involved in cell proliferation and survival, making it a promising candidate for further clinical investigation.

The butoxy group at the 4-position of the benzamide ring plays a crucial role in modulating the compound's pharmacokinetic properties. This bulky side chain enhances hydrophobicity while maintaining solubility in aqueous environments, which is essential for drug delivery systems. Additionally, the N-heterocyclic system present in the oxadiazole ring contributes to electron delocalization, which can influence reactivity and binding affinity. These structural attributes make 4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide a versatile molecule for designing next-generation therapeutics.

In the realm of medicinal chemistry, modifications of heterocyclic compounds have led to significant breakthroughs in drug development. The oxadiazole scaffold has been particularly fruitful in generating molecules with enhanced biological activity. For example, derivatives of oxadiazole have shown efficacy against resistant bacterial strains by inhibiting essential metabolic pathways. Similarly, 4-butoxy-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide may offer novel mechanisms of action against viral infections by targeting viral proteases or integrases. Its dual functionality—combining an amide bond with an oxadiazole ring—provides multiple sites for interaction with biological macromolecules.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has enabled detailed characterization of its molecular structure. These advancements in synthetic chemistry have made it feasible to produce large quantities of 4-butoxy-N-5-(pyridin-2-y)-1,3,4-o-xadiazol - 2 - ylbenzamide for preclinical studies.

Preclinical data on this compound are still emerging but suggest potential applications in treating neurological disorders due to its ability to cross the blood-brain barrier effectively. The combination of pharmacophoric elements—such as the oxadiazole ring and pyridine moiety—may enable modulation of neurotransmitter systems involved in cognitive function and mood regulation. Furthermore, its structural similarity to known psychoactive compounds suggests that it could serve as a lead molecule for developing novel therapeutics targeting central nervous system disorders.

The role of computational modeling in understanding drug-target interactions cannot be overstated. Molecular docking studies have been performed using software like AutoDock Vina and Schrödinger Suite to predict how 4-butoxy-N - 5 - (pyridin - 2 - yl) - 1 , 3 , 4 - ox adia zol - 2 - ylbenzamide binds to biological targets such as kinases or proteases. These simulations provide insights into binding affinities and potential side effects before experimental validation is conducted. Such computational approaches are integral to modern drug discovery pipelines because they reduce time-consuming laboratory trials while improving success rates.

The future prospects for this compound are promising as researchers continue to explore its pharmacological potential through both experimental and computational methods. Collaborative efforts between academia and industry will likely accelerate its development into clinical candidates for various diseases. As regulatory pathways become more streamlined for innovative therapies derived from small molecules like CAS No .862809 -59 - 4, we can expect faster translation from bench research into market-ready drugs.